2-Azidobicyclo[2.2.1]heptan-1-amine;hydrochloride
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Description
The compound “2-Azidobicyclo[2.2.1]heptan-1-amine;hydrochloride” is a complex organic molecule. It is related to the class of compounds known as bicyclo[2.2.1]heptanes . The IUPAC name for a related compound is (1R,2R,4S)-bicyclo[2.2.1]heptan-2-amine hydrochloride . The InChI code for this compound is 1S/C7H13N.ClH/c8-7-4-5-1-2-6(7)3-5;/h5-7H,1-4,8H2;1H/t5-,6+,7+;/m0./s1 .
Synthesis Analysis
The synthesis of related compounds, such as oxygenated 2-azabicyclo[2.2.1]heptanes, has been achieved via palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Molecular Structure Analysis
The molecular structure of this compound is complex, with a bicyclic [2.2.1]heptane core. The InChI code provides a textual representation of the molecule’s structure .Chemical Reactions Analysis
The palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes is a key reaction in the synthesis of related compounds . The products of this reaction can be further functionalized to build up a library of bridged aza-bicyclic structures .Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, endo-Bicyclo[2.2.1]heptan-2-amine hydrochloride, include a boiling point of 203.4°C at 760 mmHg, a melting point of 295°C, and a molecular weight of 147.65 . It is a solid at room temperature .Safety and Hazards
The safety information for a related compound, endo-Bicyclo[2.2.1]heptan-2-amine hydrochloride, includes hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Future Directions
The future directions for research into this compound and related compounds could include further exploration of their synthesis, particularly with regard to improving the efficiency and range of the palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . Additionally, further investigation into the physical and chemical properties of these compounds could be beneficial. As always, safety should be a paramount concern in all future research.
properties
IUPAC Name |
2-azidobicyclo[2.2.1]heptan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N4.ClH/c8-7-2-1-5(4-7)3-6(7)10-11-9;/h5-6H,1-4,8H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJLDQPRDQSMYQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CC1CC2N=[N+]=[N-])N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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